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Compound of Interest

Compound Name:
5-(4-Methylphenyl)-3-

pyridinecarbaldehyde

Cat. No.: B1357042 Get Quote

Essential Safety and Handling Guide for 5-(4-
Methylphenyl)-3-pyridinecarbaldehyde
For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling, storage, and

disposal of 5-(4-Methylphenyl)-3-pyridinecarbaldehyde (CAS No. 229008-16-6). The

following guidance is synthesized from safety data sheets of structurally similar compounds,

such as 3-pyridinecarboxaldehyde and 4-pyridinecarboxaldehyde, in the absence of a specific

Safety Data Sheet (SDS) for the target compound. It is imperative to handle this chemical with

caution in a laboratory setting.

Personal Protective Equipment (PPE)
When handling 5-(4-Methylphenyl)-3-pyridinecarbaldehyde, a comprehensive approach to

personal safety is essential. The following personal protective equipment is recommended to

minimize exposure and ensure user safety.
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PPE Category Recommended Equipment

Eye/Face Protection
Chemical safety goggles or a face shield are

mandatory to protect against splashes.[1]

Skin Protection

Chemical-resistant gloves (e.g., nitrile or

neoprene) and a lab coat or protective suit are

required.[1]

Respiratory Protection

A NIOSH-approved respirator with an organic

vapor cartridge is recommended, especially

when working outside a fume hood or with

heated material.[1]

Hand Protection
Wear appropriate chemical-resistant gloves.

Dispose of contaminated gloves after use.

Operational Plan: Handling and Storage
Proper handling and storage procedures are critical to maintaining the stability of the

compound and ensuring a safe laboratory environment.

Handling:

Work in a well-ventilated area, preferably within a chemical fume hood.

Avoid direct contact with skin, eyes, and clothing.

Prevent the formation of dust and aerosols.

Use non-sparking tools and equipment to prevent ignition sources.[2]

Wash hands thoroughly after handling.

Storage:

Store in a tightly sealed container in a cool, dry, and well-ventilated area.

Keep away from heat, sparks, and open flames.[2]
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Protect from direct sunlight and moisture.

Store separately from incompatible materials such as strong oxidizing agents, strong acids,

and strong bases.[2]

Emergency Procedures
In the event of an emergency, immediate and appropriate action is crucial.

Eye Contact: Immediately flush with plenty of water for at least 15 minutes, lifting lower and

upper eyelids occasionally. Seek immediate medical attention.[3][4]

Skin Contact: Remove contaminated clothing and shoes. Immediately wash skin with soap

and plenty of water for at least 15 minutes. Seek medical attention if irritation develops.[3][4]

Inhalation: Move the victim to fresh air. If not breathing, give artificial respiration. If breathing

is difficult, give oxygen. Seek immediate medical attention.[3][4]

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Seek immediate medical attention.[3]

Spills: Evacuate the area. Wear appropriate PPE. Absorb the spill with inert material (e.g.,

sand, vermiculite) and place it in a sealed container for disposal. Ventilate the area and wash

the spill site after material pickup is complete.

Disposal Plan
All waste materials must be handled and disposed of in accordance with federal, state, and

local regulations.

Chemical Waste: Dispose of the chemical and any contaminated materials in a designated

hazardous waste container. Do not mix with other waste streams.

Container Disposal: Empty containers may retain product residue. Do not reuse empty

containers. Dispose of them as hazardous waste.

Experimental Workflow: Safe Handling Protocol
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The following diagram illustrates the standard workflow for safely handling 5-(4-
Methylphenyl)-3-pyridinecarbaldehyde in a laboratory setting.

Safe Handling Workflow for 5-(4-Methylphenyl)-3-pyridinecarbaldehyde
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Click to download full resolution via product page

Caption: A workflow diagram outlining the necessary steps for safely handling the chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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